Cas no 52188-06-4 (p-tolyl-propynoic acid ethyl ester)

• Product Name: p-tolyl-propynoic acid ethyl ester
• CAS No: 52188-06-4
• MF: C₁₂H₁₂O₂
• MW: 188.222483634949
• CID: 936518
• PubChem ID: 12549560
• Update Time: 2025-04-19

p-tolyl-propynoic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• p-tolyl-propynoic acid ethyl ester
• ETHYL 3-(4-METHYLPHENYL)PROP-2-YNOATE
• OZAGREL IMPURITY II
• DTXSID30502204
• AKOS006287304
• EN300-743588
• Ethyl 3-(p-tolyl)propiolate
• MFCD07772989
• OZAGRELIMPURITYII
• CS-0347733
• 52188-06-4

• Inchi： 1S/C12H12O2/c1-3-14-12(13)9-8-11-6-4-10(2)5-7-11/h4-7H,3H2,1-2H3
• InChI Key： FHWHJXFPGFXZEG-UHFFFAOYSA-N
• SMILES： O(C(C#CC1C=CC(C)=CC=1)=O)CC

Computed Properties

• Exact Mass: 188.083729621g/mol
• Monoisotopic Mass: 188.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes